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Compound of Interest

Compound Name:
Ethyl (E)-2-cyano-3-

ethoxycrotonate

Cat. No.: B1594154 Get Quote

Ethyl (E)-2-cyano-3-ethoxycrotonate is a highly functionalized organic compound that serves

as a versatile and valuable intermediate in the synthesis of a wide array of complex molecules,

particularly heterocyclic systems.[1] Its structure is characterized by a crotonate backbone

featuring a cyano group and an ethoxy group, which impart a unique and powerful reactivity

profile.[1] The presence of an electron-withdrawing cyano group and an ester group,

conjugated with a double bond that is further activated by an ethoxy (enol ether) moiety, makes

this molecule an exceptional tool for constructing carbon-carbon and carbon-heteroatom

bonds.

This guide provides an in-depth exploration of Ethyl (E)-2-cyano-3-ethoxycrotonate, from its

fundamental properties and synthesis to its practical application in the laboratory. Detailed

protocols for its use in the construction of key heterocyclic scaffolds relevant to pharmaceutical

and agrochemical research are presented, underpinned by mechanistic insights to aid the

researcher in understanding and optimizing these transformations.

Physicochemical and Structural Characteristics
Understanding the fundamental properties of a reagent is paramount for its effective use in

synthesis. Ethyl (E)-2-cyano-3-ethoxycrotonate is typically a white to pale yellow crystalline

solid or powder.[2][3]
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Property Value Source(s)

CAS Number 932750-29-3; 35260-93-6 [2][4][5]

Molecular Formula C₉H₁₃NO₃ [1][2][4]

Molecular Weight 183.20 g/mol [4][6]

IUPAC Name
ethyl (2E)-2-cyano-3-

ethoxybut-2-enoate
[2][4]

Appearance
White to pale yellow crystals,

crystalline powder, or powder
[2]

Melting Point 69.5-75.5 °C [2][3]

Boiling Point
304.65 °C at 760 mmHg

(Predicted)
[3]

Topological Polar Surface Area 59.3 Å² [4]

Solubility
Soluble in many common

organic solvents.

Synthesis of Ethyl (E)-2-cyano-3-ethoxycrotonate
The most common and efficient synthesis of Ethyl (E)-2-cyano-3-ethoxycrotonate involves

the condensation of ethyl cyanoacetate with triethyl orthoacetate. This reaction leverages the

acidity of the α-carbon in ethyl cyanoacetate and the electrophilic nature of the orthoester.

Reaction Principle
The reaction is a condensation process where ethyl cyanoacetate reacts with triethyl

orthoacetate, typically in the presence of an acid catalyst like acetic anhydride, which facilitates

the elimination of ethanol molecules to form the stable, conjugated enol ether product.
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Reactants

Process

Products

Ethyl Cyanoacetate

Condensation Reaction
(Acetic Anhydride Catalyst)

α-Methylene Nucleophile

Triethyl Orthoacetate

Electrophile

Elimination of Ethanol (2 eq.)

Intermediate Formation

Ethyl (E)-2-cyano-3-ethoxycrotonate

Final Product

Ethanol
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Ethyl (E)-2-cyano-3-ethoxycrotonate
+ Hydrazine

Step 1: Michael Addition/
Nucleophilic Substitution at C3

Hydrazinyl Intermediate

Step 2: Intramolecular
Cyclization (Attack on Nitrile)

Cyclized Iminopyrazole

Step 3: Tautomerization

Ethyl 3-amino-5-methyl-
1H-pyrazole-4-carboxylate

 

Ethyl (E)-2-cyano-3-ethoxycrotonate
+ Guanidine

Step 1: Nucleophilic Attack
at C3 and Nitrile

Cyclization Intermediate

Step 2: Elimination of
Ethanol & Water

Step 3: Tautomerization

2-Amino-4-hydroxy-6-methyl-
pyrimidine-5-carbonitrile

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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